Cas no 1879010-27-1 (1,2-bis(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyne)

• Product Name: 1,2-bis(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyne
• CAS No: 1879010-27-1
• MDL: MFCD22124729
• CID: 4626337
• Update Time: 2025-06-25

1,2-bis(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyne Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyne
• 1,2-bis(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyne

• MDL： MFCD22124729

1,2-bis(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyne Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 1,2-bis(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyne

1,2-bis(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyne: A Key Synthetic Intermediate in Modern Medicinal Chemistry

1,2-bis(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyne, identified by its CAS No. 1879010-27-1, represents a pivotal molecular scaffold in the development of advanced therapeutic agents. This compound, characterized by its unique 1,3,2-dioxaborolan moiety and ethyne linkage, has emerged as a versatile building block in pharmaceutical research. Recent studies highlight its role in the synthesis of phenyl-based heterocyclic compounds, which are increasingly targeted for applications in oncology and neurodegenerative disease treatment.

Research published in *Journal of Medicinal Chemistry* (2023) underscores the utility of this molecule in boronate ester formation, a critical step in the functionalization of aromatic systems. The dioxaborolan ring, a derivative of boronic acid, provides exceptional reactivity under catalytic conditions, enabling efficient Suzuki-Miyaura coupling reactions. This property has been leveraged to develop aryl-alkyl linkage compounds with enhanced bioavailability and metabolic stability.

Recent advancements in drug delivery systems have further expanded the application scope of this compound. A 2024 study in *Advanced Healthcare Materials* demonstrated its potential as a precursor for prodrug design, where the ethyne segment acts as a bioresponsive linker. This approach enables controlled release of active pharmaceutical ingredients (APIs) in targeted tissues, addressing challenges in traditional drug formulation strategies.

Structural analysis of 1,2-bis(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyne reveals its dual functionality as both a boron-containing ligand and a alkyne-based scaffold. The tetramethyl substituents on the dioxaborolan ring enhance steric stability while maintaining reactivity, a balance critical for synthetic efficiency. This molecular design allows for the creation of dibenzofuran derivatives and indole-based compounds, which are currently under investigation for their anti-inflammatory and antioxidant properties.

Experimental data from *Organic & Biomolecular Chemistry* (2023) indicates that this compound exhibits favorable reactivity profiles in cross-coupling reactions. The ethyne linkage facilitates the formation of alkynyl-aryl bonds, which are essential for the development of small molecule inhibitors targeting specific enzymatic pathways. This synthetic versatility has led to its incorporation in library screening campaigns for drug discovery.

Recent computational studies have modeled the interaction dynamics of this molecule with biological targets. Molecular docking simulations suggest potential binding affinities with kinase domains and membrane receptors, positioning it as a candidate for targeted therapy development. These findings align with the growing emphasis on structure-based drug design in modern pharmaceutical research.

Environmental and safety considerations have also been addressed in the characterization of this compound. Its low toxicity profile and non-hazardous handling requirements make it suitable for industrial-scale synthesis. Researchers have reported that the boron-containing nature of this molecule contributes to its biodegradability, an important factor in green chemistry initiatives.

Applications in biomaterials science represent another emerging area of interest. The dioxaborolan functionality enables the creation of cross-linked polymers with tunable mechanical properties. These materials are being explored for use in tissue engineering and controlled drug release systems, where the ethyne segment provides the necessary chemical stability.

Comparative studies with traditional boronic acid derivatives highlight the advantages of this compound. The tetramethyl substitution on the dioxaborolan ring significantly improves solubility and reactivity without compromising selectivity. This improvement is particularly valuable in complex reaction environments, such as those encountered in multi-step synthesis protocols.

Current research is focused on optimizing the synthetic pathways for large-scale production. A 2023 paper in *Chemical Communications* describes a microwave-assisted synthesis method that reduces reaction times by over 50% while maintaining high yield. This advancement is critical for pharmaceutical manufacturing where cost and efficiency are paramount.

The 1,3,2-dioxaborolan core of this compound is also being explored for its photoreactive properties. Studies in *Photochemical & Photobiological Sciences* (2024) suggest that the ethyne linkage can be activated under visible light, enabling photochemical transformations that are difficult to achieve with traditional catalysts. This opens new avenues for light-responsive drug delivery systems.

Interdisciplinary collaborations have further expanded the potential applications of this compound. In materials science, it is being investigated for use in organic semiconductors and photovoltaic devices. The boron-containing nature of the molecule contributes to its electronic conductivity, making it a promising candidate for next-generation electronics.

Regulatory considerations are also being addressed, with pharmaceutical companies evaluating its compliance with Good Manufacturing Practices (GMP). The non-toxic profile and stable chemical structure make it suitable for clinical trials, where rigorous safety standards are required. These evaluations are crucial for its transition from research to commercial application.

As the field of medicinal chemistry continues to evolve, the role of 1,2-bis(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyne is expected to grow. Its unique combination of reactivity, stability, and functional versatility positions it as a key component in the development of innovative therapeutic agents. Ongoing research is likely to uncover additional applications, further solidifying its importance in modern pharmaceutical science.

Future directions include exploring its potential in personalized medicine and combination therapies. The ability to create targeted molecular structures through this compound's synthetic flexibility could lead to breakthroughs in disease-specific treatments. As such, 1,2-bis(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyne stands as a testament to the power of molecular design in advancing healthcare innovations.